Cas no 118559-21-0 (2-Chloro-5-(pentafluoroethyl)pyridine)

• Product Name: 2-Chloro-5-(pentafluoroethyl)pyridine
• CAS No: 118559-21-0
• MF: C₇H₃ClF₅N
• MW: 231.550438165665
• CID: 2619403
• PubChem ID: 14111645
• Update Time: 2025-06-08

2-Chloro-5-(pentafluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(pentafluoroethyl)pyridine
• 2-CHLORO-5-(1,1,2,2,2-PENTAFLUOROETHYL)PYRIDINE
• 2-chloro-5-pentafluoroethyl pyridine
• 2-chloro-5-(perfluoroethyl)pyridine
• 118559-21-0
• CS-0132645
• Pyridine, 2-chloro-5-(pentafluoroethyl)-
• MFCD17677154
• AKOS017344133
• EN300-1268595
• 2-Chloro-5-pentafluoroethyl-pyridine
• 2-chloro-5-pentafluoroethylpyridine
• SCHEMBL14676854
• 2-Chloro-5-(pentafluoroethyl)pyridine, 95%
• TEA55921

• MDL： MFCD17677154
• Inchi： 1S/C7H3ClF5N/c8-5-2-1-4(3-14-5)6(9,10)7(11,12)13/h1-3H
• InChI Key： YRBHRYDSCMEMAY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 230.9874176g/mol
• Monoisotopic Mass: 230.9874176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-5-(pentafluoroethyl)pyridine

Introduction to 2-Chloro-5-(pentafluoroethyl)pyridine (CAS No: 118559-21-0)

2-Chloro-5-(pentafluoroethyl)pyridine, identified by its CAS number 118559-21-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with a chloro group at the 2-position and a pentafluoroethyl group at the 5-position. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The< strong>pentafluoroethyl moiety introduces a high electronegativity and lipophilicity, which can influence the pharmacokinetic properties of derivatives. This feature has garnered considerable attention in medicinal chemistry due to its potential to enhance drug stability, bioavailability, and metabolic resistance. Recent studies have highlighted the utility of such fluorinated compounds in designing drugs with improved efficacy and reduced side effects.

In the context of contemporary pharmaceutical research, 2-Chloro-5-(pentafluoroethyl)pyridine has been explored as a precursor in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine ring serves as a scaffold that can be modified to target specific enzymatic pathways. For instance, modifications at the 3-position or 4-position of the pyridine ring have been shown to enhance binding affinity to protein targets, making this compound a versatile building block for drug discovery.

Moreover, the< strong>chloro substituent at the 2-position of the pyridine ring plays a crucial role in determining the reactivity and electronic properties of the molecule. Chloro groups are known to participate in various chemical reactions, including nucleophilic substitution and metal coordination, which are essential for constructing complex molecular architectures. This reactivity has been leveraged in multi-step synthetic routes to introduce additional functional groups or to link different pharmacophores.

The< strong>pentafluoroethyl group, on the other hand, is renowned for its ability to modulate drug interactions with biological targets. Fluorine atoms can influence electronic distributions, hydrophobicity, and metabolic pathways, thereby enhancing drug-like properties. For example, fluorinated compounds have been reported to exhibit increased binding affinity to receptors due to their ability to mimic hydrophobic interactions more effectively than hydrogen atoms. This has led to several successful drugs where fluorine atoms have been strategically incorporated.

Recent advancements in computational chemistry have further illuminated the potential of< strong>2-Chloro-5-(pentafluoroethyl)pyridine in drug design. Molecular modeling studies have demonstrated that this compound can be engineered to interact with specific amino acid residues in protein targets, thereby optimizing binding kinetics. Such insights have guided experimental efforts toward developing more potent and selective inhibitors. Additionally, virtual screening techniques have been employed to identify novel derivatives with enhanced pharmacological profiles.

The agrochemical sector has also recognized the significance of< strong>2-Chloro-5-(pentafluoroethyl)pyridine. Its structural features make it a promising candidate for synthesizing pesticides and herbicides with improved efficacy and environmental safety. The< strong>pentafluoroethyl group contributes to enhanced lipophilicity, which can improve penetration through plant cuticles, while the< strong>chloro substituent facilitates interactions with biological targets in pests.

In summary, 2-Chloro-5-(pentafluoroethyl)pyridine (CAS No: 118559-21-0) is a multifaceted compound with applications spanning pharmaceuticals and agrochemicals. Its unique structural composition allows for diverse modifications, making it an indispensable tool in synthetic chemistry. Ongoing research continues to uncover new ways to harness its potential, particularly in developing next-generation therapeutics and sustainable agricultural solutions.